5-chloro-N,N-dimethyl-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: 5-chloro-N,N-dimethyl-1H-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C5H7ClN4O/c1-10(2)4(11)3-7-5(6)9-8-3/h1-2H3,(H,7,8,9)
• InChI Key: ZZKWOTPFBLRTOC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=NNC(=N1)Cl
• Molecular Formula: C5H7ClN4O
• DSSTOX Substance ID: DTXSID601213927
• Molecular Weight: 174.59 g/mol
• CAS RN: 1228553-10-3

Description

5-Chloro-N,N-dimethyl-1H-1,2,4-triazole-3-carboxamide (5-Cl-DMTC) is a novel small molecule that has been studied for its potential applications in the field of scientific research. It is an important organic compound that has been used in a variety of laboratory experiments and research studies. 5-Cl-DMTC has been studied for its potential to act as an inhibitor of enzymes, as a reactive intermediate, and as a catalyst in organic synthesis.

Scientific Research Applications

Allosteric Modulation in Cannabinoid Receptors

5-Chloro-N,N-dimethyl-1H-1,2,4-triazole-3-carboxamide has been identified as a key component in the allosteric modulation of cannabinoid type 1 receptor (CB1). Structural requirements for this modulation include the presence of an electron-withdrawing group at the C5-position and a specific chain length at the C3-position, impacting the binding affinity and cooperativity (Khurana et al., 2014).

Energetic Compound Synthesis and Properties

The compound has been used in the synthesis of nitrogen-rich energetic compounds, showing potential in materials science. Its derivatives exhibit significant thermal stability, with properties like high decomposition temperatures, which are crucial in the field of energetic materials (Qin et al., 2016).

Synthesis of Heterocyclic Compounds

Research has demonstrated its role in the synthesis of novel heterocyclic compounds containing hypervalent tin. These compounds have diverse applications, including pharmaceuticals and materials science (Wrackmeyer et al., 2003).

Antidepressant Activity Research

This compound is also involved in the synthesis of derivatives with potential antidepressant activity. The structure-activity relationships explored in these studies provide insights into the development of new therapeutic agents (Radhika et al., 2011).

NMR Study for Structural Analysis

It has been studied using NMR techniques, aiding in the understanding of molecular structures and interactions. This kind of research is fundamental in the development of new drugs and materials (Bednarek et al., 2001).

Parallel Synthesis of Derivatives

The compound is utilized in the parallel synthesis of derivatives with heterocyclic substituents. This method is significant in medicinal chemistry for the rapid generation of compound libraries (Grebenkina et al., 2020).

Antimicrobial Agent Discovery

Research into 1H-1,2,3-triazole-4-carboxamides, a related class of compounds, indicates potential in developing new antimicrobial agents. This is crucial for addressing antibiotic resistance and developing novel treatments (Pokhodylo et al., 2021).

Xanthine Oxidase Inhibition Studies

Studies have been conducted on derivatives for their inhibitory effects on xanthine oxidase, an enzyme involved in purine metabolism. This research has implications for the treatment of gout and related disorders (Yagiz et al., 2021).

Synthesis of 5-Chloro-4-(1,3-Oxazol-5-yl)-1Н-Pyrrole-3-Carboxyamides

The synthesis of these derivatives has been explored for their potential as antimicrobial agents. This illustrates the compound's role in developing new chemical entities with therapeutic applications (Biointerface Research in Applied Chemistry, 2020).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Biochemical Pathways

Similar compounds have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.

Result of Action

Similar compounds have shown a wide range of biological activities , suggesting that this compound could potentially have diverse molecular and cellular effects.